Cas no 1156-19-0 (Tolazamide)

• Product Name: Tolazamide
• CAS No: 1156-19-0
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• MDL: MFCD00083504
• CID: 139608
• PubChem ID: 329751338
• Update Time: 2025-07-24

Tolazamide Chemical and Physical Properties

Names and Identifiers

• Tolazamide
• Tolazolamide
• Benzenesulfonamide,N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-4-methyl-
• U-17835
• 1-(azepan-1-yl)-3-(4-methylphenyl)sulfonylurea
• 1-(Hexahydro-1H-azepin-1-yl)-3-(p-toluenesulfonyl)urea
• Tolinase
• Norglycin
• Tolanase
• Diabewas
• Tolazamidum
• Tolazamida
• 1-(Hexahydro-1-azepinyl)-3-p-tolylsulfonylurea
• N-(p-Toluenesulfonyl)-N'-hexamethyleniminourea
• 4-(p-Tolylsulfonyl)-1,1-hexamethylenesemicarbazide
• 1-(Hexahydro-1H-azepin-1-yl)-3-(p-tolylsulfonyl)urea
• Tolazamidum [INN-Latin]
• Tolazamida [INN-Spanish]
• U 17835
• Urea, 1-(hexahydroazepin-1-yl)-3-p-tolylsulfonyl-
• Urea, 1-(hexahydro-1H-azepin-
• CHEMBL817
• BSPBio_001505
• DivK1c_000212
• Urea, 1-(hexahydro-1H-azepin-1-yl)-3-(p-tolylsulfonyl)-
• 1-(((((4-Methylphenyl)sulfonyl)amino)carbonyl)amino)azepane
• AB00052247
• KBio1_000212
• Tolazamida (INN-Spanish)
• N-(((hexahydro-1H-azepin-1-yl)amino)carbonyl)-4-methylbenzenesulfonamide
• Tolazamide [USAN:USP:INN:BAN:JAN]
• TOLAZAMIDE [WHO-DD]
• OUDSBRTVNLOZBN-UHFFFAOYSA-N
• 1-[(Azepan-1-ylamino)carbonyl]-4-methylbenzenesulfonamide
• Bio2_000705
• KS-1438
• NCI-C03327
• TOLAZAMIDE [JAN]
• NCGC00254501-01
• TOLAZAMIDE [VANDF]
• Prestwick2_000554
• CBiol_001918
• Lopac-T-2408
• Lopac0_001195
• A10BB05
• NSC758149
• A921617
• N-(azepan-1-ylcarbamoyl)-4-methylbenzenesulfonamide
• HMS1569P09
• TOLBUTAMIDE IMPURITY C [EP IMPURITY]
• TOLAZAMIDE (USP MONOGRAPH)
• T 2408
• BPBio1_000691
• NCGC00016009-13
• NCGC00261880-01
• SR-01000003105-2
• NCGC00016009-19
• BRD-K32164935-001-28-2
• KBio3_000450
• TOLAZAMIDE [USAN]
• Opera_ID_1740
• NSC70762
• LP01195
• TOLAZAMIDE [USP-RS]
• NINDS_000212
• NCGC00016009-14
• Tolazamide (USAN:USP:INN:BAN:JAN)
• DB00839
• Pharmakon1600-01501201
• NCGC00016009-06
• 1-(azepan-1-yl)-3-[(4-methylbenzene)sulfonyl]urea
• Prestwick_865
• SDCCGSBI-0051162.P004
• Benzenesulfonamide, {N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-4-methyl-}
• 5-20-04-00062 (Beilstein Handbook Reference)
• MLS000028534
• NCGC00016009-15
• HMS1921P19
• KBio3_002525
• Tolinase (TN)
• NC00590
• CHEBI:9613
• NCGC00023701-06
• Oprea1_061180
• NCGC00016009-11
• HMS2092L09
• Benzenesulfonamide, N-(((hexahydro-1H-azepin-1-yl)-amino)carbonyl)-4-methyl-
• 3-(Azepan-1-yl)-1-(4-methylphenyl)Sulfonyl-Urea
• NCGC00016009-07
• BSPBio_000627
• Tox21_300416
• Prestwick1_000554
• C71499
• Tox21_110281_1
• HMS1361L07
• HMS2232L21
• NCGC00023701-04
• TOLAZAMIDE [INN]
• HMS500K14
• Spectrum2_001449
• SPBio_001317
• Tolazamidum (INN-Latin)
• NS00007143
• SW196991-3
• SR-01000003105-5
• F2173-1137
• 1-[(([(4-Methylphenyl)sulfonyl]amino)carbonyl)amino]azepane #
• NSC-758149
• NCGC00023701-08
• NCGC00016009-01
• UNII-9LT1BRO48Q
• NCGC00259058-01
• Q7814101
• BRN 1323565
• HY-B0920
• MFCD00083504
• AB00052247-15
• BRD-K32164935-001-06-8
• Tox21_110281
• NSC-70762
• TOLAZAMIDE (USP-RS)
• BCBcMAP01_000061
• N-[[(Hexahydro-1H-azepin-1-yl)amino]carbonyl]-4-methylbenzenesulfonamide
• KBio2_002793
• HMS3259O18
• 1-(azepan-1-yl)-3-(4-methylbenzenesulfonyl)urea
• HMS1989L07
• KBioSS_000225
• Bio1_000204
• 1-(azepan-1-yl)-3-(p-tolylsulfonyl)urea
• HMS3713P09
• SMR000058290
• D00379
• KBioGR_000225
• NCGC00016009-09
• NSC 70762
• HMS3369L04
• Benzenesulfonamide, N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-4-methyl-
• NCGC00023701-07
• NCGC00023701-10
• KBioGR_000939
• NCIOpen2_008361
• KBio2_005361
• Tox21_501195
• TOLBUTAMIDE IMPURITY C (EP IMPURITY)
• KBio2_000225
• Tolazamide, United States Pharmacopeia (USP) Reference Standard
• Benzenesulfonamide, N-[[(hexahydro-1-azepinyl)amino]carbonyl]-4-methyl-
• Ronase
• Tox21_201507
• TOLAZAMIDE [HSDB]
• SBI-0051162.P003
• NCGC00016009-08
• Bio1_000693
• 1-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]azepane
• HSDB 3192
• NCGC00016009-12
• KBio2_006885
• TOLAZAMIDE [MI]
• AB00052247_17
• W-109110
• EU-0101195
• HMS3263P11
• IDI1_033975
• Tolazamide (JAN/USP/INN)
• FT-0675268
• Bio2_000225
• CAS-1156-19-0
• BENZENESULFONAMIDE, N,((HEXAHYDRO-1H-AZEPIN-1-YL)AMINO)CARBONYL)-4-METHYL-
• Spectrum_001269
• SPECTRUM1501201
• Spectrum4_000240
• BCP23550
• NCGC00016009-04
• CCRIS 591
• NCGC00023701-03
• KBio3_000449
• NCGC00016009-05
• Prestwick0_000554
• KBio2_001749
• NCGC00016009-02
• NCGC00016009-03
• NCGC00023701-09
• AKOS015913823
• SR-01000003105-8
• MLS001076161
• NCGC00016009-24
• N-{[(hexahydro-1H-azepin-1-yl)-amino]carbonyl}-4-methylbenzenesulfonamide
• EINECS 214-588-3
• TOLAZAMIDE (MART.)
• TOLAZAMIDE [ORANGE BOOK]
• SCHEMBL34417
• NCGC00016009-16
• NCGC00016009-10
• SPBio_002548
• Prestwick3_000554
• IDI1_000212
• WLN: T7NTJ AMVMSWR D1
• Z1575267190
• DTXCID401358
• TOLAZAMIDE [MART.]
• SR-01000003105-4
• HMS2089L10
• BRD-K32164935-001-17-5
• AB00052247_16
• 1-(4-Methylphenylsulfonyl)-3-(hexahydro-1H-azepin-1-yl)urea
• DTXSID3021358
• HMS3402L07
• KBioSS_001749
• GTPL6847
• Spectrum5_001204
• HMS2096P09
• TOLAZAMIDE [USP MONOGRAPH]
• HMS1791L07
• NCI-CO3327
• 1156-19-0
• KBio2_004317
• Tolazamid
• CCG-39178
• N-[(azepan-1-ylamino)carbonyl]-4-methylbenzenesulfonamide
• 3-azepan-1-yl-1-(4-methylphenyl)sulfonyl-urea
• NCGC00016009-17
• 9LT1BRO48Q
• N-(((Hexahydro-1H-azepin-1-yl)-amino)carbonyl)-4-methylbenzenesulfonamide
• SR-01000003105
• Benzenesulfonamide, N-(((hexahydro-1H-azepin-1-yl)amino)carbonyl)-4-methyl-
• AI3-50826
• Bio1_001182
• NCGC00023701-05
• BSPBio_003025
• Spectrum3_001473
• inverted exclamation markY96%(T)
• DA-68249
• BRD-K32164935-001-29-0
• BRD-K32164935-001-31-6
• BRD-K32164935-001-30-8

• MDL： MFCD00083504
• Inchi： 1S/C14H21N3O3S/c1-12-6-8-13(9-7-12)21(19,20)16-14(18)15-17-10-4-2-3-5-11-17/h6-9H,2-5,10-11H2,1H3,(H2,15,16,18)
• InChI Key： OUDSBRTVNLOZBN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(NN1CCCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 311.13000
• Monoisotopic Mass: 311.130362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 86.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.2228 (rough estimate)
• Melting Point: 162-164°C
• Boiling Point: 300°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6740 (estimate)
• PSA: 86.89000
• LogP: 3.57440
• pka: 3.6(at 25℃)
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tolazamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：YT4400000
• Hazardous Material Identification：
• Risk Phrases：R22
• Toxicity：LD50 in rats, mice (mg/kg): >5000 orally, 2239 i.p. (Dulin)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Tolazamide

Professional Introduction to Tolazamide (CAS No. 1156-19-0)

Tolazamide, with the chemical name 1-[[3-chloro-4-[[(4-methylphenyl)amino]carbonyl]phenyl]amino]-2-oxoethyl]benzimidazole-4-carboxylic acid, is a well-known pharmaceutical compound identified by its unique CAS No. 1156-19-0. This compound has been extensively studied and utilized in the field of pharmaceutical chemistry, particularly in the development of antidiabetic agents. Its molecular structure and pharmacological properties make it a subject of significant interest in both academic research and clinical applications.

The chemical composition of Tolazamide is characterized by a benzimidazole core, which is a common structural motif in many bioactive molecules. The presence of a chloro group at the 3-position of the phenyl ring and an amino carbonyl group at the 4-position contributes to its distinctive pharmacophore. These structural features are critical for its biological activity, particularly in modulating glucose metabolism. The benzimidazole ring itself is known for its role in various biological processes, including enzyme inhibition and DNA intercalation, which are relevant to its therapeutic effects.

In recent years, Tolazamide has been the focus of numerous studies aiming to understand its mechanisms of action and potential therapeutic applications beyond diabetes management. One of the most significant areas of research has been its role in enhancing insulin sensitivity and improving glucose uptake in target tissues. This has led to investigations into its potential use in combination therapies for managing type 2 diabetes, where it may complement other antidiabetic agents by targeting different aspects of glucose homeostasis.

Recent advancements in computational chemistry have allowed researchers to model the interactions between Tolazamide and biological targets with high precision. These studies have provided insights into how the compound binds to its receptors and enzymes, offering a foundation for designing more effective derivatives. For instance, modifications to the amino carbonyl group have been explored to enhance binding affinity and reduce side effects. Such structural optimizations are crucial for developing next-generation antidiabetic drugs that are both potent and safe.

The pharmacokinetic profile of Tolazamide is another critical aspect that has been extensively studied. Its absorption, distribution, metabolism, and excretion (ADME) properties are key determinants of its clinical efficacy and safety. Research has shown that Tolazamide exhibits moderate oral bioavailability and a relatively short half-life, which necessitates careful dosing regimens to maintain therapeutic levels. Understanding these pharmacokinetic parameters is essential for optimizing drug delivery systems and ensuring maximal therapeutic benefit while minimizing adverse effects.

From a clinical perspective, Tolazamide has been compared with other sulfonylureas and non-sulfonylurea antidiabetic agents in terms of efficacy and safety. While it shares some similarities with other sulfonylureas, such as glipizide and glyburide, it also exhibits distinct properties that set it apart. For example, Tolazamide has been noted for its relatively lower risk of hypoglycemia compared to some older sulfonylureas, making it a favorable option for patients who are sensitive to this side effect. Additionally, its mechanism of action involves not only stimulating insulin secretion but also enhancing peripheral insulin sensitivity, which contributes to its overall effectiveness.

The development of novel drug formulations based on Tolazamide has also been an area of active research. Innovations such as extended-release formulations aim to improve patient compliance by reducing the frequency of dosing while maintaining steady plasma concentrations. These advancements reflect the ongoing efforts in pharmaceutical science to enhance the therapeutic profile of existing drugs through innovative formulation strategies.

Furthermore, Tolazamide has been studied for its potential role in managing metabolic syndrome, a cluster of conditions that include obesity, insulin resistance, hypertension, dyslipidemia, and cardiovascular disease. By targeting multiple aspects of metabolic dysfunction, Tolazamide may offer a comprehensive approach to treating this complex condition. Preliminary studies suggest that it could be particularly beneficial in patients with insulin resistance who do not respond well to traditional antidiabetic therapies.

The synthesis of Tolazamide is another area where significant progress has been made. Modern synthetic methodologies have enabled researchers to produce this compound with high purity and yield, making it more accessible for both research purposes and large-scale pharmaceutical production. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been refined over time to ensure the highest quality standards.

In conclusion, Tolazamide (CAS No. 1156-19-0) remains a cornerstone in the treatment of type 2 diabetes due to its well-established efficacy and favorable pharmacological profile. Ongoing research continues to uncover new aspects of its mechanism of action and potential applications in managing metabolic disorders beyond diabetes. The combination of computational modeling, pharmacokinetic studies, clinical trials, and formulation innovations ensures that Tolazamide will continue to be a subject of interest for both academic researchers and pharmaceutical industry professionals.